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Compound of Interest

Compound Name: 1-Iodo-2-methyloct-1-ene

Cat. No.: B15436595 Get Quote

An In-Depth Technical Guide on 1-Iodo-2-methyloct-1-ene

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of novel compounds is

paramount. This document provides a detailed overview of the molecular formula and

molecular weight of 1-Iodo-2-methyloct-1-ene, a molecule of interest in synthetic organic

chemistry.

Molecular Composition and Weight
The molecular formula of 1-Iodo-2-methyloct-1-ene is derived from its parent structure, 2-

methyloct-1-ene. The parent alkene has a molecular formula of C9H18. The introduction of an

iodine atom at the first position and the removal of a hydrogen atom to accommodate this

substitution results in the molecular formula C9H17I.

The molecular weight is calculated based on the atomic masses of its constituent elements.

Utilizing the atomic weights of Carbon (12.01 g/mol )[1][2], Hydrogen (1.008 g/mol )[3][4][5],

and Iodine (126.90 g/mol )[6][7], the molecular weight of 1-Iodo-2-methyloct-1-ene is

determined as follows:

(9 x 12.01) + (17 x 1.008) + (1 x 126.90) = 252.116 g/mol

This quantitative data is summarized in the table below for clarity and ease of comparison.
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Property Value

Molecular Formula C9H17I

Molecular Weight 252.116 g/mol

Experimental Protocols
Determination of Molecular Formula:

The molecular formula of a novel compound like 1-Iodo-2-methyloct-1-ene is typically

determined through a combination of high-resolution mass spectrometry (HRMS) and nuclear

magnetic resonance (NMR) spectroscopy.

High-Resolution Mass Spectrometry (HRMS): The compound is introduced into a high-

resolution mass spectrometer. The instrument measures the mass-to-charge ratio (m/z) of

the molecular ion with very high precision. This experimental mass is then compared to the

theoretical masses of potential molecular formulas to find the best match, confirming the

elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra provide

detailed information about the structure of the molecule. The number of signals, their

chemical shifts, integration values, and splitting patterns in the ¹H NMR spectrum, along with

the number of signals in the ¹³C NMR spectrum, are used to deduce the connectivity of

atoms and confirm the arrangement of the carbon skeleton and the position of the iodine

atom and the methyl group.

Calculation of Molecular Weight:

The molecular weight is a calculated value based on the established molecular formula and the

standard atomic weights of the elements as provided by the International Union of Pure and

Applied Chemistry (IUPAC).

Visualization of Elemental Contribution to Molecular
Weight
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The following diagram illustrates the logical relationship between the individual atomic weights

of the constituent elements and the final calculated molecular weight of 1-Iodo-2-methyloct-1-
ene.

Constituent Elements Molecular Formula: C9H17I

Carbon (C)
Atomic Weight: 12.01 g/mol

9 x C
108.09 g/mol

Hydrogen (H)
Atomic Weight: 1.008 g/mol

17 x H
17.136 g/mol

Iodine (I)
Atomic Weight: 126.90 g/mol

1 x I
126.90 g/mol

Molecular Weight
252.116 g/mol

Click to download full resolution via product page

Caption: Elemental contribution to the molecular weight of 1-Iodo-2-methyloct-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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